molecular formula C22H24O2 B8463308 3-(6-Benzyloxynaphthalen-2-yl)pentan-3-ol

3-(6-Benzyloxynaphthalen-2-yl)pentan-3-ol

Cat. No.: B8463308
M. Wt: 320.4 g/mol
InChI Key: ZNKUZMVPKYXQHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-Benzyloxynaphthalen-2-yl)pentan-3-ol is a useful research compound. Its molecular formula is C22H24O2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H24O2

Molecular Weight

320.4 g/mol

IUPAC Name

3-(6-phenylmethoxynaphthalen-2-yl)pentan-3-ol

InChI

InChI=1S/C22H24O2/c1-3-22(23,4-2)20-12-10-19-15-21(13-11-18(19)14-20)24-16-17-8-6-5-7-9-17/h5-15,23H,3-4,16H2,1-2H3

InChI Key

ZNKUZMVPKYXQHT-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(C1=CC2=C(C=C1)C=C(C=C2)OCC3=CC=CC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool 6-benzyloxynaphthalene-2-carboxylic acid methyl ester (5.75 g, 19.67 mmol) in THF (115 mL) to about 0° C. and treat the solution dropwise with ethyl magnesium bromide (23.0 mL, 69.0 mmol, 3.0 M in ether). Allow the reaction to warm to RT and stir it for 3 h. Quench with water and concentrate. Dissolve the crude residue in CH2CL2 (200 mL), wash twice with brine, dry over Na2SO4 and filter. Concentrate the filtrate to give the title compound as a yellow solid (6.0 g, 95%). MS (ES) m/e 321 (M+1).
Quantity
5.75 g
Type
reactant
Reaction Step One
Name
Quantity
115 mL
Type
reactant
Reaction Step One
Quantity
23 mL
Type
reactant
Reaction Step Two
Yield
95%

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